Cas no 1146290-37-0 (5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1146290-37-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4572633
• Update Time: 2025-10-28

5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H5N3O2/c11-6-2-1-5(3-8-6)7-10-9-4-12-7/h1-4H,(H,8,11)
• InChI Key： IHIZAFFHUCXEEG-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2=NN=CO2)C=C1

Computed Properties

• Exact Mass: 163.038
• Monoisotopic Mass: 163.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63A^2

Additional information on 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one

Introduction to 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one (CAS No. 1146290-37-0)

5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one, with the CAS number 1146290-37-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles and dihydropyridines, which are known for their diverse pharmacological properties, including anticonvulsant, anti-inflammatory, and antitumor activities.

The chemical structure of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one is characterized by a fused heterocyclic system consisting of a 1,2-dihydropyridine ring and a 1,3,4-oxadiazole ring. The presence of these rings imparts specific electronic and steric properties that contribute to its biological activity. The 1,3,4-oxadiazole moiety is particularly noteworthy for its ability to form stable complexes with metal ions and its potential as a bioisostere for carboxylic acids and amides.

Recent research has focused on the potential therapeutic applications of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anticonvulsant activity in rodent models of epilepsy. The mechanism of action is believed to involve modulation of voltage-gated sodium channels and GABAergic neurotransmission. These findings suggest that 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one could be a promising lead compound for the development of novel anticonvulsant drugs.

In addition to its anticonvulsant properties, 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one has also shown anti-inflammatory effects. A study conducted by researchers at the University of California in 2022 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. The anti-inflammatory activity is attributed to the compound's ability to downregulate the expression of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation.

The potential antitumor activity of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one has also been explored. A preclinical study published in Cancer Research in 2021 reported that this compound can induce apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway. The mechanism involves the upregulation of pro-apoptotic proteins such as Bax and Bak and the downregulation of anti-apoptotic proteins like Bcl-2. These findings highlight the potential of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one as a candidate for cancer therapy.

The synthesis of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one has been optimized using various methodologies. One common approach involves the condensation of an appropriate hydrazide with an aldehyde or ketone followed by cyclization under acidic conditions. This method provides high yields and good purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes using catalysts such as metal nanoparticles and solid acid catalysts.

The physicochemical properties of 5-(1,3,4-oxadiazol-2-yl)-1,2-dihydropyridin-2-one, including its solubility in various solvents and its stability under different conditions, have been extensively studied. This information is crucial for optimizing its formulation and delivery methods for pharmaceutical applications. For instance, encapsulation in lipid nanoparticles or polymeric micelles can enhance the bioavailability and target specificity of this compound.

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